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Compound of Interest

Compound Name: 3,5-Dimethoxyaniline

Cat. No.: B133145

For Immediate Release

This technical guide provides an in-depth overview of the chemical and physical properties of
3,5-Dimethoxyaniline, a key intermediate in various organic synthesis applications,
particularly within the pharmaceutical and dye industries. This document is intended for
researchers, scientists, and professionals in drug development and chemical manufacturing.

Core Chemical Data

3,5-Dimethoxyaniline is an aromatic amine that serves as a critical building block in the
synthesis of more complex molecules.[1][2] Its fundamental properties are summarized below
for easy reference.
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Property Value Source
Molecular Formula CsH11NO:2 [21[31[41[5][6]
Molecular Weight 153.18 g/mol [21[3][4]1[5][6]
CAS Number 10272-07-8 [2][4][5][6]

White to beige-brownish
Appearance [51[7]
powder or needles

Melting Point 54-57 °C [7]

Boiling Point 178 °C at 20 mmHg [7]

5-Aminoresorcinol dimethyl
Synonyms ether, 3,5- [3114]

Dimethoxybenzenamine

Role in Organic Synthesis

3,5-Dimethoxyaniline is a versatile compound utilized as an intermediate in a variety of
organic synthesis processes.[2][7] Its chemical structure, featuring both an amine group and
methoxy groups on the benzene ring, allows for a range of chemical reactions, making it a
valuable precursor in the development of pharmaceuticals and dyes.
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Logical Role of 3,5-Dimethoxyaniline
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Role as a Chemical Intermediate

Experimental Protocols

Detailed experimental protocols for the use of 3,5-Dimethoxyaniline are highly specific to the
desired end-product. However, a general workflow for a typical synthetic application would

involve the following conceptual steps.
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Generalized Experimental Workflow

1. Reactant Preparation
(3,5-Dimethoxyaniline & other reagents)

2. Reaction Setup

(Solvent selection, temperature control)

3. Chemical Transformation
(e.g., N-acylation, diazotization)

4. Work-up & Isolation
(Extraction, washing)

5. Purification
(Crystallization, chromatography)

6. Product Characterization
(Spectroscopy, melting point)

Click to download full resolution via product page

Synthetic Workflow Overview

This document is for informational purposes only and is intended for a technical audience. All
laboratory work should be conducted by trained professionals with appropriate safety
precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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